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Compound of Interest

Compound Name: 6-Methoxypyridine-3-carbaldehyde

Cat. No.: B1352767

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability and optimal storage
conditions for 6-Methoxypyridine-3-carbaldehyde, a crucial reagent in various synthetic and
pharmaceutical applications. Understanding the factors that influence its degradation is
paramount to ensuring experimental reproducibility and the integrity of research outcomes.

Core Stability Profile

6-Methoxypyridine-3-carbaldehyde is a solid, white to off-white compound that exhibits
sensitivity to several environmental factors.[1] Like many pyridine aldehydes, its stability is
primarily compromised by exposure to atmospheric moisture and oxygen.[2] It may also be
sensitive to light and heat, which can catalyze degradation and polymerization.[2] A noticeable
change in color, often to yellow or brown, can be an indicator of degradation and the presence
of impurities.[2]

Degradation Pathways

The primary degradation pathways for pyridine aldehydes, including 6-Methoxypyridine-3-
carbaldehyde, involve two main processes:

o Hydration: The aldehyde group can readily absorb moisture from the atmosphere, leading to
the formation of a hydrate. This can affect reaction kinetics and introduce impurities.[2]
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+ Oxidation: Exposure to atmospheric oxygen can convert the aldehyde group to the
corresponding carboxylic acid, 6-methoxypyridine-3-carboxylic acid.[2] This is a significant
impurity that can interfere with subsequent reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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